Cas no 132237-63-9 (Alyxialactone)

• Product Name: Alyxialactone
• CAS No: 132237-63-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD20260614
• CID: 210972
• PubChem ID: 14194343
• Update Time: 2025-04-19

Alyxialactone Chemical and Physical Properties

Names and Identifiers

• Alyxialactone
• (4R,4aS,6S,7R,7aS)-6-Hydroxy-4-(hydroxymethyl)-7-methylhexahydroc yclopenta[c]pyran-3(1H)-one
• aluminum(neopentyl)2Br
• Aluminum,bromobis(2,2-dimethylpropyl)
• (+)-Alyxialactone
• (4R,4aS,6S,7R,7aS)-Hexahydro-6-hydroxy-4-(hydroxymethyl)-7-methylcyclopenta[c]pyran-3(1H)-one
• [ "" ]
• (4R)-Hexahydro-6α-hydroxy-4β-(hydroxymethyl)-7α-methylcyclopenta[c]pyran-3(4H)-one
• 132237-63-9
• (4R,4aS,6S,7R,7aS)-6-hydroxy-4-(hydroxymethyl)-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one
• (4R,4AS,6S,7R,7aS)-6-hydroxy-4-(hydroxymethyl)-7-methylhexahydrocyclopenta[c]pyran-3(1H)-one
• FS-10300
• (4R)-HEXAHYDRO-6ALPHA-HYDROXY-4BETA-(HYDROXYMETHYL)-7ALPHA-METHYLCYCLOPENTA[C]PYRAN-3(4H)-ONE
• AKOS032962211
• (-)-4-epi-Alyxialactone
• (4R,4AS,6S,7R,7AS)-6-HYDROXY-4-(HYDROXYMETHYL)-7-METHYL-HEXAHYDRO-1H-CYCLOPENTA[C]PYRAN-3-ONE

• MDL： MFCD20260614
• Inchi： 1S/C10H16O4/c1-5-8-4-14-10(13)7(3-11)6(8)2-9(5)12/h5-9,11-12H,2-4H2,1H3/t5-,6-,7+,8-,9+/m1/s1
• InChI Key： DYRWCEDTDIXFOD-ZEBDFXRSSA-N
• SMILES： O1C([C@@H](CO)[C@H]2C[C@@H]([C@H](C)[C@H]2C1)O)=O

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 410.9±30.0 °C at 760 mmHg
• Flash Point: 166.0±18.1 °C
• PSA: 66.76000
• LogP: -0.21520
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Alyxialactone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether